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Compound of Interest

Compound Name: 2-Amino-5-formylbenzonitrile

Cat. No.: B1283386 Get Quote

CAS Number: 22782-40-7

This technical guide provides a comprehensive overview of 2-Amino-5-formylbenzonitrile, a

chemical compound of interest to researchers, scientists, and professionals in drug

development. This document compiles available data on its properties, synthesis, and safety,

while also highlighting areas where information is currently limited.

Chemical and Physical Properties
Quantitative data for 2-Amino-5-formylbenzonitrile is not extensively available in publicly

accessible literature. The following tables summarize the known information and explicitly note

where data could not be retrieved.

Table 1: General Properties of 2-Amino-5-formylbenzonitrile

Property Value Source

CAS Number 22782-40-7 [1][2]

Molecular Formula C₈H₆N₂O [1]

Molecular Weight 146.146 g/mol [1]

Canonical SMILES C1=CC(=C(C=C1C=O)C#N)N Inferred

InChI Key Inferred from structure
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Table 2: Physical Properties of 2-Amino-5-formylbenzonitrile

Property Value Source

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Table 3: Spectroscopic Data for 2-Amino-5-formylbenzonitrile

Technique Data Source

¹H NMR Data not available

¹³C NMR Data not available

Infrared (IR) Data not available

Mass Spectrometry (MS) Data not available

Synthesis
A detailed, experimentally validated protocol for the synthesis of 2-Amino-5-
formylbenzonitrile is not readily available in the surveyed literature. However, a plausible

synthetic route can be conceptualized based on established organic chemistry principles and

analogous transformations. A generalized workflow is presented below.
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Caption: A generalized synthetic workflow for 2-Amino-5-formylbenzonitrile.

Biological Activity and Signaling Pathways
There is currently no specific information available in the public domain regarding the biological

activity of 2-Amino-5-formylbenzonitrile or its involvement in any signaling pathways. As a
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substituted benzonitrile, it could potentially be explored for various applications in medicinal

chemistry, a field where this scaffold is common.

The following diagram illustrates a hypothetical logical workflow for screening a compound like

2-Amino-5-formylbenzonitrile in a drug discovery context.
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Caption: A hypothetical workflow for drug discovery screening.
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Safety and Handling
Based on available safety data sheets for this compound, 2-Amino-5-formylbenzonitrile
should be handled with care in a laboratory setting.[3] Standard personal protective equipment,

including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted in

a well-ventilated area or under a chemical fume hood.

Conclusion
2-Amino-5-formylbenzonitrile, identified by CAS number 22782-40-7, is a chemical

compound with potential applications in research and development. However, there is a

notable scarcity of detailed experimental data regarding its physical, chemical, and biological

properties in publicly available resources. This guide has summarized the available information

and provided a theoretical framework for its synthesis and potential screening. Further

experimental investigation is required to fully characterize this compound and explore its

potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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